1-phenyl-4-{4-[(phenylthio)methyl]benzoyl}piperazine

• IUPAC Name: (4-phenylpiperazin-1-yl)-[4-(phenylsulfanylmethyl)phenyl]methanone
• InChI: InChI=1S/C24H24N2OS/c27-24(26-17-15-25(16-18-26)22-7-3-1-4-8-22)21-13-11-20(12-14-21)19-28-23-9-5-2-6-10-23/h1-14H,15-19H2
• InChI Key: ABLOVDMMKCRDNE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)CSC4=CC=CC=C4
• Molecular Formula: C24H24N2OS
• Molecular Weight: 388.5 g/mol

Description

1-phenyl-4-{4-[(phenylthio)methyl]benzoyl}piperazine is a chemical compound that has gained significant attention in the field of scientific research. It is a piperazine derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of 1-phenyl-4-{4-[(phenylthio)methyl]benzoyl}piperazine involves the inhibition of various enzymes and proteins that are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the replication of certain viruses by interfering with their genetic material.
Biochemical and Physiological Effects:
1-phenyl-4-{4-[(phenylthio)methyl]benzoyl}piperazine has been shown to induce apoptosis (programmed cell death) in cancer cells. It also has anti-inflammatory and antioxidant properties that make it a potential therapeutic agent for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-phenyl-4-{4-[(phenylthio)methyl]benzoyl}piperazine is its potential as a therapeutic agent for the treatment of various diseases. However, one of the limitations is the lack of extensive studies related to its toxicity and safety.

Future Directions

There are several future directions for the study of 1-phenyl-4-{4-[(phenylthio)methyl]benzoyl}piperazine. One of the areas of focus could be the development of more efficient synthesis methods for the compound. Another area of focus could be the study of its potential as a therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and epilepsy. Further studies related to its toxicity and safety could also be conducted to determine its potential as a drug candidate.

Scientific Research Applications

1-phenyl-4-{4-[(phenylthio)methyl]benzoyl}piperazine has been extensively studied for its potential applications in the field of medicine. It has shown promising results in various studies related to its anticancer, antitumor, and antiviral activities. It has also been studied for its potential use as a therapeutic agent for the treatment of various diseases such as Alzheimer's disease, Parkinson's disease, and epilepsy.